3-[2-(Trifluoromethoxy)phenyl]azetidin-3-ol

Directed ortho-metalation C–H functionalization Electron-withdrawing substituent effects
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H10F3NO2
Molecular Weight 233.19 g/mol
Cat. No. B13064185
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Technical Parameters


Basic Identity
Product Name3-[2-(Trifluoromethoxy)phenyl]azetidin-3-ol
Molecular FormulaC10H10F3NO2
Molecular Weight233.19 g/mol
Structural Identifiers
SMILESC1C(CN1)(C2=CC=CC=C2OC(F)(F)F)O
InChIInChI=1S/C10H10F3NO2/c11-10(12,13)16-8-4-2-1-3-7(8)9(15)5-14-6-9/h1-4,14-15H,5-6H2
InChIKeyJHXGKDOBERHMHD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Differentiated Building Block: 3-[2-(Trifluoromethoxy)phenyl]azetidin-3-ol


3-[2-(Trifluoromethoxy)phenyl]azetidin-3-ol (CAS 1496758-19-0) is a heterocyclic building block combining a four-membered azetidine ring bearing a tertiary alcohol at the 3-position with a 2-(trifluoromethoxy)phenyl substituent [1]. The ortho-OCF₃ group exerts a strong electron-withdrawing effect that is distinct from meta- or para-substituted analogs, while the azetidin-3-ol core provides two hydrogen bond donors (NH, OH) and a conformationally constrained scaffold [2]. These features position it as a non-interchangeable intermediate for synthesizing kinase inhibitors, CNS-penetrant candidates, and fluorinated probe molecules where precise spatial orientation of the trifluoromethoxy group is critical .

1
Synthesis of kinase inhibitor and CNS-penetrant candidates
Conformationally constrained azetidine scaffold for spatial control
2
Fluorinated probe molecule design
Ortho-OCF₃ enables regioselective late-stage functionalization
3
Step-economy in parallel library synthesis
Free secondary amine eliminates N-Boc deprotection step

Why Regioisomeric and De-Oxy Analogs Cannot Replace 3-[2-(Trifluoromethoxy)phenyl]azetidin-3-ol


Three structural variables—trifluoromethoxy ring position, presence of the tertiary alcohol, and N‑substitution state—create divergent physicochemical and reactivity profiles among in‑class analogs. The ortho‑OCF₃ group in the target compound introduces steric hindrance that restricts aryl‑azetidine bond rotation, yielding a conformational ensemble distinct from the meta (CAS 1470582-28-5) and para (CAS 1857054-35-3) isomers [1]. Removing the 3‑OH group (de‑oxy analog, CAS 1260797-94-1) reduces the hydrogen bond donor count from 2 to 1, lowers topological polar surface area by ~49%, and increases computed logP by 1.1 units, fundamentally altering permeability and solubility [2]. N‑Boc protection adds 100 Da to the molecular weight and eliminates the nucleophilic secondary amine required for direct coupling . These differences prevent simple interchange without re‑optimizing downstream synthetic sequences or biological readouts.

!
Meta- or para-OCF₃ regioisomers
Lack ortho steric constraint; OCF₃ vector orientation differs, which may shift conformational profile and target engagement.
!
De-oxy analog (CAS 1260797-94-1)
Removes a hydrogen bond donor, increases logP by 1.1 units, and lowers TPSA, potentially altering permeability and solubility.
!
N-Boc protected analog (CAS 1609671-84-2)
Adds a deprotection step and masks the nucleophilic amine, limiting direct coupling and altering atom economy.

Quantitative Evidence: 3-[2-(Trifluoromethoxy)phenyl]azetidin-3-ol vs. Analogs


Ortho-OCF₃ Directed Ortho-Metalation Advantage

The trifluoromethoxy group, when positioned ortho to a metalation site, promotes hydrogen/metal exchange far more effectively than methoxy or trifluoromethyl groups. In competition experiments, 2,2‑difluoro‑1,3‑benzodioxole (a model OCF₃‑containing system) reacted approximately 5,000 times faster than the non‑fluorinated 1,3‑benzodioxole, while 1,3‑benzodioxole itself lithiated only six times faster than anisole [1]. Although these data are derived from benzodioxole model systems rather than azetidines, they provide class‑level evidence that the ortho‑OCF₃ group on the target compound’s phenyl ring can enable highly regioselective C–H functionalization chemistry at the position adjacent to the trifluoromethoxy substituent, a capability absent in meta‑ and para‑OCF₃ regioisomers.

Directed ortho-metalation advantage
Class-level inference
OCF₃ model system: ≈5,000-fold rate enhancement vs. non-fluorinated analog
Supports regioselective C-H functionalization strategy review.
Data from benzodioxole models; azetidine-specific confirmation pending.
Directed ortho-metalation C–H functionalization Electron-withdrawing substituent effects

Computed logP and TPSA: Azetidin-3-ol vs. De-Oxy Analog

The tertiary alcohol in 3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol is the single structural element distinguishing it from the de‑oxy analog 3-[2-(trifluoromethoxy)phenyl]azetidine (CAS 1260797-94-1). This OH group increases the hydrogen bond donor count from 1 to 2, raises the topological polar surface area (TPSA) from 21.3 Ų to 41.5 Ų (a 95% relative increase), and lowers the computed XLogP3‑AA from 2.5 to 1.4 [1]. The compound thus occupies a markedly different region of CNS drug‑likeness space: the target falls within the preferred TPSA < 90 Ų and logP 1–3 range for blood‑brain barrier penetration, while the de‑oxy analog, with its higher logP and lower TPSA, trends toward higher membrane permeability but potentially lower aqueous solubility [1].

Computed logP and TPSA
Head-to-head
ΔXLogP3-AA = -1.1; ΔTPSA = +20.2 Ų (+95%)
Property shift may alter CNS penetration classification.
Target vs. de-oxy analog; computed values from PubChem.
Drug-likeness Lipophilicity Polar surface area ADME prediction

Commercial Purity Advantage of Free Amine Over Common Batches

Supplier‑reported purity for 3-[2-(trifluoromethoxy)phenyl]azetidin-3-ol ranges from 95.00% (Coolpharm, Cat. KH‑45606) [1] to 98% (Leyan, Cat. 1547827) . No independent certificate of analysis was available at the time of this assessment. In the absence of published biological activity data for the compound, purity is the only directly verifiable, lot‑specific quality metric that can guide procurement decisions. A 3‑percentage‑point purity differential, while modest, can translate to meaningful differences in yield and by‑product profile when the compound is used as a stoichiometric intermediate in multi‑step syntheses.

Supplier-reported purity
Supplier data
98% (Leyan) vs. 95.00% (Coolpharm)
Higher nominal purity supports stoichiometric intermediate use.
No independent CoA comparison available.
Chemical purity Procurement specification Building block quality

Free Secondary Amine vs. N-Boc: Synthetic Efficiency Advantage

The target compound bears a free secondary amine (azetidine NH), whereas a commonly offered derivative is the N‑Boc‑protected analog (CAS 1609671-84-2, molecular weight 333.30 Da) . The unprotected scaffold saves one deprotection step (typically TFA or HCl/dioxane) and avoids the need for subsequent neutralization. The molecular weight difference of 100.11 Da (233.19 vs. 333.30 Da) means that for a given mass of purchased material, the free amine delivers approximately 43% more moles of the functionalizable core. Furthermore, the free NH group counts as an additional hydrogen bond donor (HBD = 2 vs. HBD = 1 for the N‑Boc form), offering an extra handle for target‑directed hydrogen bonding that is masked in the protected form.

Free amine vs. N-Boc
Head-to-head
ΔMW = -100.11 Da (-30%); saves 1 deprotection step
Supports step-economy and atom-efficiency review.
Free NH provides additional H-bond donor handle.
Synthetic efficiency Protecting group strategy Amine functionalization Step economy

Ortho-OCF₃: Distinct Conformational Restraint from Meta/Para Isomers

All three regioisomers—ortho (CAS 1496758-19-0), meta (CAS 1470582-28-5), and para (CAS 1857054-35-3)—share the identical molecular formula (C₁₀H₁₀F₃NO₂), molecular weight (233.19 Da), computed XLogP3‑AA (1.4), TPSA (41.5 Ų), and HBD/HBA counts [1]. Differentiation arises solely from the position of the OCF₃ group on the phenyl ring. In the ortho isomer, the trifluoromethoxy group is proximal to the azetidine ring, introducing steric hindrance that restricts rotation about the aryl–azetidine bond and biases the conformational ensemble toward specific atropisomeric states . The meta and para isomers lack this steric constraint and present the OCF₃ vector in different spatial orientations relative to the azetidine nitrogen and hydroxyl groups. While direct comparative biological activity data (e.g., IC₅₀ values) are not available in the public domain, the conformational restriction imposed by ortho substitution is a well‑established principle in medicinal chemistry for enhancing target selectivity .

Ortho-OCF₃ conformational restraint
Context-dependent
Steric clash restricts aryl-azetidine bond rotation
Unique atropisomeric bias may influence target selectivity.
Direct comparative bioactivity data not publicly available.
Regioisomerism Conformational analysis Steric hindrance Structure–activity relationship

Application Scenarios: 3-[2-(Trifluoromethoxy)phenyl]azetidin-3-ol


Late-Stage C–H Functionalization via Directed Ortho-Metalation

The ortho‑OCF₃ group acts as a powerful director for ortho‑lithiation chemistry, as demonstrated by class‑level kinetic data showing ≈5,000‑fold rate accelerations in model OCF₃‑containing systems [1]. A medicinal chemistry team seeking to install a functional group (e.g., halogen, boronate ester, aldehyde) at the position ortho to the trifluoromethoxy substituent can exploit this reactivity without requiring a pre‑functionalized aryl halide. The meta‑ and para‑OCF₃ regioisomers cannot direct metalation to the same ring position, making the ortho isomer uniquely suited for this synthetic strategy.

CNS Drug Discovery: Balanced logP and H-Bond Donors

With a computed XLogP3 of 1.4 and TPSA of 41.5 Ų, the target compound sits within the favorable CNS drug‑likeness window [2]. The de‑oxy analog (XLogP3 = 2.5, TPSA = 21.3 Ų) falls outside this optimal range toward higher lipophilicity and lower polarity. When a CNS‑penetrant azetidine scaffold with two hydrogen bond donors is desired—for example, to engage a kinase hinge region while maintaining BBB permeability—the azetidin‑3‑ol core is a more appropriate starting point than the de‑oxy azetidine.

Step-Economic Parallel Library Synthesis Without Protection

The free secondary amine eliminates the need for N‑Boc deprotection prior to amide coupling, sulfonamide formation, or reductive amination . This saves one synthetic step per library member when compared to the N‑Boc‑protected analog. For a 96‑member library, this step reduction saves approximately 96 individual deprotection and workup operations, directly translating to reduced labor, solvent consumption, and timeline compression.

Ortho-Phenylazetidine SAR: Exploiting Conformational Bias

When screening phenylazetidine analogs against a protein target, the ortho‑OCF₃ isomer provides a sterically constrained conformational profile that is absent in the meta and para isomers [3]. This constraint can be exploited to probe the shape complementarity of a binding pocket. Because computed global properties (logP, TPSA) are identical across regioisomers, any observed difference in target affinity can be attributed specifically to the positional effect of the OCF₃ group, enabling cleaner SAR interpretation.

Application
Selection Property
Validation Focus
Late-stage C-H functionalization
Ortho-OCF₃ directing group capability
Regioselectivity and metalation condition screen
CNS drug discovery
Balanced logP (1.4) and TPSA (41.5 Ų)
Permeability and P-glycoprotein efflux ratio
Step-economic library synthesis
Free secondary amine (no N-Boc deprotection)
Coupling efficiency and product purity per well
Ortho-phenylazetidine SAR
Ortho steric constraint and conformational bias
Target engagement vs. meta/para isomers

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